Cas no 161468-83-3 (Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 161468-83-3
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD31382280
• CID: 5036612
• Update Time: 2026-02-28

Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate
• ethyl 3-(cyanomethyl)-2-oxobenzimidazole-1-carboxylate
• Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate

• MDL： MFCD31382280
• Inchi： 1S/C12H11N3O3/c1-2-18-12(17)15-10-6-4-3-5-9(10)14(8-7-13)11(15)16/h3-6H,2,8H2,1H3
• InChI Key： OXEJYDKHJKWROM-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C(N(CC#N)C2C=CC=CC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate

Comprehensive Overview of Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate (CAS No. 161468-83-3)

Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate (CAS No. 161468-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which combines a cyanomethyl group with an ethyl carboxylate moiety. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS number 161468-83-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its benzimidazole core is a well-known pharmacophore, often associated with antimicrobial, antiviral, and anti-inflammatory properties. Researchers are increasingly exploring its potential in drug discovery, especially in the development of novel small-molecule therapeutics. Recent studies highlight its role in optimizing bioavailability and metabolic stability, key challenges in modern medicinal chemistry.

In the context of green chemistry, Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate has been investigated for its compatibility with sustainable synthesis methods. Innovations such as catalytic cyclization and solvent-free reactions have been applied to its production, aligning with global trends toward eco-friendly manufacturing. This aligns with frequent searches for "sustainable chemical synthesis" and "green intermediates," reflecting industry priorities.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound's purity and stability. Its cyano group introduces distinct spectroscopic signatures, facilitating quality control in industrial applications. Questions such as "How to analyze benzimidazole derivatives?" or "HPLC methods for cyanomethyl compounds" are common among researchers, underscoring the need for robust analytical protocols.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored. Its structural motifs resemble those found in pesticide and herbicide formulations, driving interest in crop protection solutions. Searches for "novel agrochemical intermediates" often lead to discussions about benzimidazole-based chemistry, highlighting its cross-industry relevance.

Storage and handling of CAS 161468-83-3 require standard laboratory precautions, with emphasis on moisture control due to its hydrolytic sensitivity. While not classified as hazardous, its cyanomethyl functionality warrants careful handling to prevent degradation. This addresses frequently asked questions like "Stability of cyanomethyl compounds" in research forums.

In summary, Ethyl 3-(cyanomethyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate represents a versatile building block in synthetic chemistry. Its dual applicability in pharmaceutical and agrochemical sectors, combined with evolving green synthesis methods, positions it as a compound of enduring scientific and industrial interest.